Cas no 1523110-47-5 (5-3-(difluoromethoxy)phenyl-1,2-oxazole-4-carboxylic acid)
5-3-(difluoromethoxy)phenyl-1,2-oxazole-4-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 5-3-(difluoromethoxy)phenyl-1,2-oxazole-4-carboxylic acid
- 5-[3-(difluoromethoxy)phenyl]-1,2-oxazole-4-carboxylic acid
- 1523110-47-5
- EN300-1932772
-
- Inchi: 1S/C11H7F2NO4/c12-11(13)17-7-3-1-2-6(4-7)9-8(10(15)16)5-14-18-9/h1-5,11H,(H,15,16)
- InChI Key: AMPAZUWAXKKVSY-UHFFFAOYSA-N
- SMILES: FC(OC1=CC=CC(=C1)C1=C(C(=O)O)C=NO1)F
Computed Properties
- Exact Mass: 255.03431403g/mol
- Monoisotopic Mass: 255.03431403g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 303
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 72.6Ų
5-3-(difluoromethoxy)phenyl-1,2-oxazole-4-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1932772-0.05g |
5-[3-(difluoromethoxy)phenyl]-1,2-oxazole-4-carboxylic acid |
1523110-47-5 | 0.05g |
$647.0 | 2023-09-17 | ||
| Enamine | EN300-1932772-0.1g |
5-[3-(difluoromethoxy)phenyl]-1,2-oxazole-4-carboxylic acid |
1523110-47-5 | 0.1g |
$678.0 | 2023-09-17 | ||
| Enamine | EN300-1932772-0.25g |
5-[3-(difluoromethoxy)phenyl]-1,2-oxazole-4-carboxylic acid |
1523110-47-5 | 0.25g |
$708.0 | 2023-09-17 | ||
| Enamine | EN300-1932772-0.5g |
5-[3-(difluoromethoxy)phenyl]-1,2-oxazole-4-carboxylic acid |
1523110-47-5 | 0.5g |
$739.0 | 2023-09-17 | ||
| Enamine | EN300-1932772-1.0g |
5-[3-(difluoromethoxy)phenyl]-1,2-oxazole-4-carboxylic acid |
1523110-47-5 | 1g |
$986.0 | 2023-06-02 | ||
| Enamine | EN300-1932772-2.5g |
5-[3-(difluoromethoxy)phenyl]-1,2-oxazole-4-carboxylic acid |
1523110-47-5 | 2.5g |
$1509.0 | 2023-09-17 | ||
| Enamine | EN300-1932772-5.0g |
5-[3-(difluoromethoxy)phenyl]-1,2-oxazole-4-carboxylic acid |
1523110-47-5 | 5g |
$2858.0 | 2023-06-02 | ||
| Enamine | EN300-1932772-10.0g |
5-[3-(difluoromethoxy)phenyl]-1,2-oxazole-4-carboxylic acid |
1523110-47-5 | 10g |
$4236.0 | 2023-06-02 | ||
| Enamine | EN300-1932772-1g |
5-[3-(difluoromethoxy)phenyl]-1,2-oxazole-4-carboxylic acid |
1523110-47-5 | 1g |
$770.0 | 2023-09-17 | ||
| Enamine | EN300-1932772-5g |
5-[3-(difluoromethoxy)phenyl]-1,2-oxazole-4-carboxylic acid |
1523110-47-5 | 5g |
$2235.0 | 2023-09-17 |
5-3-(difluoromethoxy)phenyl-1,2-oxazole-4-carboxylic acid Related Literature
-
Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
Additional information on 5-3-(difluoromethoxy)phenyl-1,2-oxazole-4-carboxylic acid
5-3-(Difluoromethoxy)Phenyl-1,2-Oxazole-4-Carboxylic Acid: A Comprehensive Overview
The compound with CAS No. 1523110-47-5, known as 5-3-(difluoromethoxy)phenyl-1,2-oxazole-4-carboxylic acid, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure, which combines a difluoromethoxy group with a phenyl ring and an oxazole moiety. The oxazole ring, a five-membered heterocyclic structure containing one oxygen and one nitrogen atom, is a key feature of this compound and contributes to its versatile chemical properties.
Recent studies have highlighted the potential of 5-3-(difluoromethoxy)phenyl-1,2-oxazole-4-carboxylic acid in various applications, particularly in the development of novel pharmaceutical agents. The difluoromethoxy group is known to enhance the stability and bioavailability of molecules, making this compound an attractive candidate for drug design. Researchers have explored its ability to modulate key biological targets, such as enzymes and receptors, which are implicated in various diseases including cancer, inflammation, and neurodegenerative disorders.
The synthesis of 5-3-(difluoromethoxy)phenyl-1,2-oxazole-4-carboxylic acid involves a multi-step process that typically begins with the preparation of the difluoromethoxy phenyl derivative. This is followed by the incorporation of the oxazole ring, which can be achieved through various methods such as cyclization reactions or coupling techniques. The carboxylic acid group at position 4 of the oxazole ring is crucial for its biological activity and can be further modified to enhance its pharmacokinetic properties.
One of the most promising areas of research involving this compound is its potential as an anticancer agent. Studies have shown that 5-3-(difluoromethoxy)phenyl-1,2-oxazole-4-carboxylic acid exhibits selective cytotoxicity against various cancer cell lines while sparing normal cells. This selectivity is attributed to its ability to target specific signaling pathways that are dysregulated in cancer cells. Additionally, the compound has demonstrated synergistic effects when used in combination with conventional chemotherapeutic agents, suggesting its potential as a component of combination therapy.
In addition to its therapeutic applications, 5-3-(difluoromethoxy)phenyl-1,2-oxazole-4-carboxylic acid has also been investigated for its role in materials science. The molecule's unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices. Researchers have explored its ability to act as a charge transport material in organic photovoltaic cells and light-emitting diodes (OLEDs), where it has shown promise in improving device efficiency and stability.
The structural versatility of 5-3-(difluoromethoxy)phenyl-1,2-Oxazole allows for further functionalization to tailor its properties for specific applications. For instance, the introduction of additional substituents on the phenyl ring or modifications to the oxazole moiety can significantly alter the compound's solubility, reactivity, and biological activity. Such modifications are currently being explored in academic and industrial settings to unlock new potential uses for this compound.
From a synthetic perspective, the development of efficient and scalable routes for producing 5-difluoromethoxy phenyl oxazole carboxylic acid remains an active area of research. Green chemistry approaches, such as catalytic asymmetric synthesis and biocatalysis, are being employed to minimize environmental impact while maintaining high yields and product quality.
In conclusion, 5-difluoromethoxy phenyl oxazole carboxylic acid (CAS No: 152311047) is a multifaceted compound with significant potential across diverse fields. Its unique chemical structure and versatile properties make it an invaluable tool for researchers seeking innovative solutions in drug discovery and materials science. As ongoing studies continue to uncover new applications for this compound, it is poised to play a pivotal role in advancing both medical treatments and technological innovations.
1523110-47-5 (5-3-(difluoromethoxy)phenyl-1,2-oxazole-4-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)